Cas no 2162-31-4 (THP-PEG1-alcohol)

• Product Name: THP-PEG1-alcohol
• CAS No: 2162-31-4
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD00185588
• CID: 249876
• PubChem ID: 57653250
• Update Time: 2025-10-30

THP-PEG1-alcohol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(tetrahydro-2H-pyran-2-yl)oxy]-
• Tetrahydropyranylethyleneglycol
• 2-(TETRAHYDRO-2H-PYRAN-2-YLOXY)ETHANOL
• Tetrahydropyranyleth
• 2-(oxan-2-yloxy)ethanol
• 2-[(Tetrahydro-2H-pyran-2-yl)oxy]ethanol
• Ethylene glycol mono(tetrahydropyranyl ether)
• THP-PEG1-alcohol
• 2-(tetrahydropyran-2-yloxy)-ethanol
• 1-hydroxy-2-tetrahydropyran-2-yloxyethane
• 2-(2-Hydroxyethoxy)tetrahydropyran
• LS-13350
• J-013882
• 2-(Tetrahydro-2H-pyran-2yl-oxy)ethanol
• DTXSID60400168
• 2-(oxan-2-yloxy)ethan-1-ol
• SY235893
• (racemic) 2-((tetrahydro-2H-pyran-2-yl)oxy)ethanol
• 2-(tetrahydro-2H-pyrane-2-yloxy)ethanol
• Ethanol, 2-[(tetrahydro-2H-pyran-2-yl)oxy]-
• 2-tetrahydropyran-2-yloxyethanol
• 2-((tetrahydro-2H-pyran-2-yl)oxy)ethan-1-ol
• XDBZJXRPEKFIFR-UHFFFAOYSA-N
• 2162-31-4
• 2-(2-hydroxy-ethoxy)tetrahydropyran
• rac-2-[(tetrahydro-2h-pyran-2-yl)oxy]-1-ethanol
• 2-((tetrahydro-2H-pyran-2-yl)oxy)ethanol
• 2-(Tetrahydro-pyran-2-yloxy)-ethanol
• BP-10843
• HY-W038771
• AKOS028110030
• MFCD00185588
• 1-Hydroxy-2-(2-tetrahydropyranyloxy)ethane
• AMY202100048
• 2-(tetrahydropyran-2-yloxy)ethanol
• CS-0096278
• A815539
• SCHEMBL115434
• 2-(Tetrahydro-2H-pyran-2-yloxy)ethanol, >=98.0% (GC)
• FT-0675048
• J-014187
• 2-(Tetrahydro-2H-pyran-2-yl-oxy)ethanol
• 2-(tetrahydro-pyran-2-yloxy)ethanol
• DA-68165
• 2-(Tetrahydro-(2h)-pyran-2-yloxy)ethanol
• SY364586
• A10671

• MDL： MFCD00185588
• Inchi： 1S/C7H14O3/c8-4-6-10-7-3-1-2-5-9-7/h7-8H,1-6H2
• InChI Key： XDBZJXRPEKFIFR-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCO

Computed Properties

• Exact Mass: 146.09400
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.077 g/mL at 20 °C(lit.)
• Boiling Point: 95 °C/22 mmHg(lit.)
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Refractive Index: n20/D 1.457
• Solubility: Soluble (191 g/l) (25 º C),
• PSA: 38.69000
• LogP: 0.52190

THP-PEG1-alcohol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23; S24/25
• Storage Condition：Sealed in dry,2-8°C(BD63579)

Additional information on THP-PEG1-alcohol

Comprehensive Overview of THP-PEG1-alcohol (CAS No. 2162-31-4): Properties, Applications, and Innovations

THP-PEG1-alcohol (CAS No. 2162-31-4) is a specialized PEGylated compound widely utilized in pharmaceutical research, bioconjugation, and material science. This molecule features a tetrahydropyran (THP) protecting group, a short polyethylene glycol (PEG1) spacer, and a terminal alcohol moiety, making it a versatile building block for drug delivery systems and biocompatible materials. Its unique structure balances hydrophilicity and reactivity, addressing key challenges in targeted therapy and nanotechnology.

The growing demand for PEG-based linkers like THP-PEG1-alcohol is driven by trends in precision medicine and sustainable chemistry. Researchers frequently search for "THP-PEG1-alcohol solubility," "CAS 2162-31-4 synthesis," or "PEG1 spacer applications," reflecting its relevance in optimizing drug formulations. Unlike longer PEG chains, the PEG1 unit minimizes steric hindrance while maintaining water solubility—a critical feature for ADC (antibody-drug conjugate) development.

Innovations in bioconjugation techniques have spotlighted 2162-31-4 as a tool for click chemistry and prodrug design. Its THP group offers selective deprotection under mild acidic conditions, enabling controlled release mechanisms. Recent studies highlight its role in nanoparticle functionalization, where the alcohol terminus facilitates covalent bonding with polymers or targeting ligands. This aligns with the industry’s focus on enhanced permeability and retention (EPR) effects in oncology research.

From a synthetic perspective, THP-PEG1-alcohol bridges gaps between organic and aqueous phases, a property leveraged in green chemistry workflows. Environmental concerns have spurred interest in degradable PEG alternatives, yet PEG1’s minimal ecological footprint retains its appeal. Analytical data (e.g., NMR, HPLC) confirm high purity (>95%), meeting stringent requirements for GMP-grade intermediates.

Future directions include exploring 2162-31-4 in mRNA vaccine stabilizers and 3D bioprinting—areas dominating 2024 scientific discourse. As AI-driven drug discovery accelerates, compounds like THP-PEG1-alcohol gain traction for modularity in high-throughput screening. Its compatibility with automated synthesis platforms further positions it as a staple in combinatorial chemistry libraries.